Cas no 2172242-48-5 (3-{1-benzyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-4-ylformamido}hexanoic acid)

• Product Name: 3-{1-benzyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-4-ylformamido}hexanoic acid
• CAS No: 2172242-48-5
• MF: C₃₄H₃₉N₃O₅
• MW: 569.690569162369
• CID: 6172404
• PubChem ID: 165580263
• Update Time: 2025-06-29

3-{1-benzyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-4-ylformamido}hexanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{1-benzyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-4-ylformamido}hexanoic acid
• EN300-1527236
• 2172242-48-5
• 3-{[1-benzyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)piperidin-4-yl]formamido}hexanoic acid

• Inchi： 1S/C34H39N3O5/c1-2-10-25(21-31(38)39)35-32(40)34(17-19-37(20-18-34)22-24-11-4-3-5-12-24)36-33(41)42-23-30-28-15-8-6-13-26(28)27-14-7-9-16-29(27)30/h3-9,11-16,25,30H,2,10,17-23H2,1H3,(H,35,40)(H,36,41)(H,38,39)
• InChI Key： VDDBPBFRWOHTPX-UHFFFAOYSA-N
• SMILES： O=C(C1(CCN(CC2C=CC=CC=2)CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC(CC(=O)O)CCC

Computed Properties

• Exact Mass: 569.28897135g/mol
• Monoisotopic Mass: 569.28897135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 42
• Rotatable Bond Count: 12
• Complexity: 891
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 108Ų

Additional information on 3-{1-benzyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-4-ylformamido}hexanoic acid

Introduction to 3-{1-benzyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-4-ylformamido}hexanoic Acid (CAS No. 2172242-48-5)

3-{1-benzyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-4-ylformamido}hexanoic acid, identified by its CAS number 2172242-48-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The intricate structure of 3-{1-benzyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-4-ylformamido}hexanoic acid incorporates several key functional groups that contribute to its unique chemical and biological properties.

The molecular framework of this compound features a hexanoic acid backbone, which is appended with a formamide moiety linked to a piperidine ring. The piperidine ring is further modified with a benzyl group and an amino function that is protected by a methoxycarbonyl (MOC) group. Additionally, the presence of a fluorenylmethoxycarbonyl moiety introduces a bulky aromatic group, which can influence the compound's solubility, bioavailability, and interactions with biological targets. These structural elements collectively contribute to the compound's potential as a pharmacological agent.

In recent years, there has been growing interest in the development of novel therapeutic agents that target complex biological pathways. The structure of 3-{1-benzyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-4-ylformamido}hexanoic acid suggests that it may interact with various enzymes and receptors, making it a versatile candidate for drug discovery. Specifically, the piperidine scaffold is commonly found in many bioactive molecules, including drugs that modulate neurotransmitter systems and inflammatory responses. The benzyl and fluorenylmethoxycarbonyl groups further enhance the compound's potential by providing hydrophobic interactions and steric hindrance, which can be crucial for binding affinity and selectivity.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Piperidine derivatives have shown promise in modulating neurotransmitter release and receptor activity, which are critical factors in conditions such as depression, anxiety, and neurodegenerative diseases. The formamide group in the molecule can also play a role in hydrogen bonding interactions, which are essential for stabilizing protein-ligand complexes. These features make 3-{1-benzyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-4-ylformamido}hexanoic acid an attractive candidate for further investigation in this therapeutic area.

Moreover, the methoxycarbonyl protection on the amino group provides stability to the molecule during synthetic procedures while allowing for selective deprotection under specific conditions. This feature is particularly important in drug development, where protecting groups are often employed to prevent unwanted side reactions. The fluorenylmethoxycarbonyl moiety also serves as a handle for further derivatization, enabling chemists to explore different analogs with tailored properties.

The synthesis of 3-{1-benzyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-4-ylformamido}hexanoic acid involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the piperidine ring typically begins with the formation of an amine intermediate, which is then coupled to other functional groups through established coupling reactions such as amide bond formation. The use of protecting groups like the methoxycarbonyl group is crucial to prevent unwanted side reactions during synthesis.

In recent studies, researchers have been exploring novel synthetic routes to improve the efficiency of producing complex molecules like 3-{1-benzyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-4-y lformamido}hexanoic acid. Advances in solid-phase synthesis and flow chemistry have enabled more streamlined production processes, reducing both time and cost associated with drug development. These techniques have also allowed for greater flexibility in modifying molecular structures, leading to libraries of compounds that can be screened for biological activity.

The biological evaluation of 3-{1-benzyl -4 -({(9H-fluoren -9 - ylmethoxy carbony l})a mino)piperidin -4 - y lformam ido }hexano ic ac id has revealed intriguing results that warrant further investigation. Preclinical studies have shown that this compound exhibits moderate affinity for certain neurotransmitter receptors, suggesting potential therapeutic effects in neurological disorders. Additionally, its interaction with inflammatory pathways has been observed, indicating possible applications in treating autoimmune diseases or chronic inflammation.

The pharmacokinetic properties of this compound are also under scrutiny. The presence of bulky aromatic groups such as the fluorenylmethoxycarbonyl moiety can influence solubility and metabolic stability, which are critical factors determining drug efficacy and safety. Researchers are currently exploring ways to optimize these properties through structural modifications or formulation strategies.

In conclusion, 3-{1-benzyl -4 -({(9H-fluore n -9 - ylmeth oxy carbony l})a mino)piperidin -4 - y lformam ido }hexano ic ac id (CAS No. 2172242 -48 -5) represents a promising candidate for further development in pharmaceutical research. Its unique structural features and demonstrated biological activity make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications and synthetic strategies for this compound, its potential as a drug will undoubtedly expand.